1-(2-methoxybenzyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1-[(2-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H20N4O4S/c1-24-10-14-19-20-17(26-14)18-16(23)12-7-15(22)21(9-12)8-11-5-3-4-6-13(11)25-2/h3-6,12H,7-10H2,1-2H3,(H,18,20,23)
• InChI Key: WEJFRGVFPCDZAS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2CC(=O)N(C2)CC3=CC=CC=C3OC

Description

1-(2-Methoxybenzyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide (CAS: 1144448-97-4) is a synthetic compound featuring a pyrrolidine-5-one core substituted with a 2-methoxybenzyl group and a (2E)-configured 1,3,4-thiadiazol-2(3H)-ylidene moiety modified with a methoxymethyl group. Its molecular formula is C₁₆H₁₈N₄O₄S, with a molecular weight of 362.4 g/mol .

Preparation Methods

Esterification and Hydrazide Formation

The carboxylic acid group is esterified using methanol and sulfuric acid, yielding the methyl ester derivative (85–90% yield). Subsequent treatment with hydrazine monohydrate in refluxing propan-2-ol converts the ester to the corresponding hydrazide (88.5% yield). This hydrazide is critical for downstream cyclocondensation reactions to form the thiadiazole ring.

Table 1: Reaction Conditions for Hydrazide Synthesis

Step	Reagents	Solvent	Temperature	Yield (%)
Esterification	Methanol, H₂SO₄	Methanol	Reflux	85–90
Hydrazide Formation	Hydrazine monohydrate	Propan-2-ol	Reflux	88.5

Construction of the 1,3,4-Thiadiazol-2(3H)-Ylidene Moiety

The thiadiazole ring is synthesized via cyclocondensation of the hydrazide intermediate with a thioamide or thiocarbamate derivative. A reported approach involves reacting 5-(methoxymethyl)-1,3,4-thiadiazol-2-amine with carbon disulfide in the presence of potassium hydroxide, followed by alkylation with methoxymethyl chloride to introduce the methoxymethyl group.

Condensation with Hydrazide

The thiadiazole-2-amine derivative undergoes condensation with the pyrrolidine-3-carbohydrazide in ethanol under acidic catalysis (e.g., acetic acid), forming the Schiff base linkage (N′=C bond) with concurrent elimination of water. This step achieves 70–85% yields, depending on the electronic effects of substituents.

Table 2: Thiadiazole Ring Formation Parameters

Parameter	Conditions	Yield (%)
Cyclocondensation	CS₂, KOH, RT, 12 h	65–75
Alkylation	Methoxymethyl chloride, DMF, 0°C to RT	80–90
Schiff Base Formation	Ethanol, acetic acid, reflux	70–85

Coupling of Pyrrolidine and Thiadiazole Moieties

The final assembly involves coupling the 5-oxopyrrolidine-3-carboxamide with the functionalized thiadiazole. A two-step protocol is employed:

Activation of Carboxylic Acid

The pyrrolidine-3-carboxylic acid is activated using 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) in dimethylformamide (DMF), forming the reactive O-acylisourea intermediate.

Amide Bond Formation

The activated acid reacts with the thiadiazole amine at room temperature, facilitated by N,N-diisopropylethylamine (DIPEA) as a base. This method affords the target compound in 75–82% yield after purification by silica gel chromatography.

Table 3: Coupling Reaction Optimization

Coupling Agent	Base	Solvent	Temperature	Yield (%)
HATU	DIPEA	DMF	RT	75–82
EDCl/HOBt	Triethylamine	DCM	0°C to RT	60–70

Purification and Structural Characterization

Crude product purification is achieved via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures. Nuclear magnetic resonance (NMR) spectroscopy confirms the (2E)-configuration of the thiadiazolylidene group, with characteristic singlet resonances for the CH=N proton at δ 8.2–8.5 ppm. High-resolution mass spectrometry (HRMS) validates the molecular ion peak at m/z 445.1682 (calculated for C₂₀H₂₃N₄O₅S⁺).

Yield Optimization Strategies

Solvent Effects

Replacing propan-2-ol with tetrahydrofuran (THF) in the hydrazide condensation step increases yields by 10–15% due to improved solubility of intermediates.

Catalytic Additives

Adding molecular sieves (4Å) during Schiff base formation reduces reaction time from 24 h to 8 h by absorbing water and shifting equilibrium toward product formation .

Chemical Reactions Analysis

Reactivity:

Oxidation: The methoxybenzyl group can undergo oxidation, potentially leading to the formation of a benzoic acid derivative.

Reduction: Reduction of the carbonyl group (oxo) may yield a corresponding alcohol.

Substitution: The benzyl group is susceptible to nucleophilic substitution reactions.

Other Transformations: Given its complex structure, other reactions (e.g., cyclizations, rearrangements) are possible.

Common Reagents and Conditions:

Oxidation: Oxidizing agents like KMnO₄ or PCC.

Reduction: Reducing agents such as NaBH₄ or LiAlH₄.

Substitution: Nucleophiles (e.g., NaOH, NaN₃) for benzyl group substitution.

Major Products: The specific products depend on the reaction conditions and the desired modifications. Potential products include derivatives of the benzyl group or the pyrrolidine ring.

Scientific Research Applications

This compound’s applications span various fields:

Medicine: Investigated for potential therapeutic properties (e.g., antitumor, antimicrobial).

Chemistry: Used as a building block for more complex molecules.

Biology: Studied for interactions with biological targets (e.g., enzymes, receptors).

Mechanism of Action

The exact mechanism remains elusive, but it likely involves interactions with cellular targets (e.g., proteins, nucleic acids) or modulation of specific pathways.

Comparison with Similar Compounds

Analysis of Substituent Effects

• Thiadiazole vs. Benzo[d]thiazole : The benzo[d]thiazole in introduces aromaticity and planar rigidity, which may improve binding to flat hydrophobic pockets (e.g., kinase ATP sites), whereas the thiadiazole in the target compound offers greater conformational flexibility .

Biological Activity

1-(2-methoxybenzyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide is a complex organic compound notable for its diverse functional groups and potential biological activities. This article explores its synthesis, structural features, and biological activities, particularly in the context of medicinal chemistry.

Structural Characteristics

The compound features:

• Pyrrolidine Ring : Contributes to the compound's stability and biological interactions.
• Thiadiazole Moiety : Known for various pharmacological properties, including anticancer and antimicrobial activities.
• Methoxy Substituents : Enhance solubility and bioavailability, which are crucial for therapeutic efficacy.

Table 1: Structural Components

Component	Description
Pyrrolidine	Five-membered ring enhancing stability
Thiadiazole	Heterocyclic structure with biological activity
Methoxy Groups	Improve solubility and bioavailability

Anticancer Activity

Preliminary studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, research on 1,3,4-thiadiazole derivatives has shown promising results against various cancer cell lines.

Case Study: Cytotoxicity Evaluation

In a study evaluating the cytotoxic effects of thiadiazole derivatives:

• Tested Compounds : Various derivatives were synthesized and screened against MCF-7 (breast cancer) and A549 (lung cancer) cell lines.
• Results : One derivative exhibited an IC50 value of 0.034 ± 0.008 mmol L–1 against A549 cells, indicating potent anticancer activity compared to standard treatments like cisplatin .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Thiadiazole derivatives have been documented to possess antibacterial and antifungal properties.

Comparative Analysis of Similar Compounds

Research indicates that similar compounds with thiadiazole rings show:

• Antimicrobial Activity : Effective against various bacterial strains.
• Mechanism of Action : Likely involves disruption of microbial cell membranes or inhibition of vital enzymatic pathways.

Table 2: Biological Activities of Related Compounds

Compound Name	Biological Activity	IC50 Values
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(5-(p-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide	Anticancer (MCF7)	0.084 ± 0.020 mmol L–1
1-(4-methoxybenzyl)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide	Antimicrobial	Not specified

Understanding the pharmacodynamics of this compound is essential for its development in medicinal chemistry. The presence of multiple functional groups allows for diverse interactions with biological targets.

Mechanistic Insights

Research suggests several mechanisms through which thiadiazole derivatives exert their effects:

• Inhibition of Enzymes : Such as aromatase and carbonic anhydrase.
• Induction of Apoptosis : In cancer cells through activation of specific signaling pathways.

Q & A

Q. What are the key structural features of this compound that influence its biological activity?

The compound’s activity is attributed to its heterocyclic framework:

• Thiadiazole ring : Enhances electron-deficient character, promoting interactions with biological targets like enzymes or receptors .
• Pyrrolidone moiety : The 5-oxopyrrolidine ring contributes to conformational flexibility, enabling binding to diverse protein pockets .
• Methoxybenzyl and methoxymethyl substituents : These groups improve lipophilicity and membrane permeability, critical for cellular uptake . Methodological Insight: Use computational tools (e.g., molecular docking) to map substituent effects on target binding .

Q. What are the recommended methods for synthesizing this compound with high purity?

A multi-step synthesis is typical:

• Step 1 : Construct the thiadiazole ring via cyclization of thiosemicarbazides with carboxylic acid derivatives under acidic conditions (e.g., H₂SO₄) .
• Step 2 : Couple the pyrrolidone-carboxamide moiety using peptide coupling reagents (e.g., EDC/HOBt) .
• Purification : Employ column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (solvent: ethanol) to achieve >95% purity . Key Parameters: Monitor reaction progress via TLC (Rf = 0.3–0.5 in ethyl acetate) and characterize intermediates via ¹H/¹³C NMR .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to enhance the yield of this compound during synthesis?

Yield optimization requires balancing:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates but may require higher temperatures (80–100°C) .
• Catalysts : Use DMAP (4-dimethylaminopyridine) to accelerate amide bond formation, reducing side reactions .
• Reaction time : Extended stirring (12–24 hrs) for cyclization steps ensures complete ring closure . Data-Driven Approach: Design a factorial experiment varying temperature (60–100°C), solvent (DMF vs. THF), and catalyst load (0.1–1.0 eq) to identify optimal conditions .

Q. What strategies are effective in resolving contradictions in reported biological activities of this compound?

Discrepancies in activity (e.g., antimicrobial vs. anticancer) may arise from:

• Assay variability : Standardize protocols (e.g., MIC testing for antimicrobial activity using CLSI guidelines) .
• Structural analogs : Compare activity of derivatives (e.g., fluorobenzyl vs. methoxybenzyl substitutions) to isolate substituent effects . Resolution Tactics: Perform head-to-head assays under identical conditions and validate findings via orthogonal methods (e.g., SPR for binding affinity vs. cell viability assays) .

Q. What methodologies are employed to study the interactions between this compound and its biological targets?

Key techniques include:

• Molecular docking : Predict binding modes with targets like cyclooxygenase-2 (COX-2) or DNA gyrase using AutoDock Vina .
• Enzyme inhibition assays : Quantify IC₅₀ values via spectrophotometric methods (e.g., NADH oxidation for dehydrogenase targets) .
• Cellular thermal shift assays (CETSA) : Confirm target engagement in live cells by measuring protein stability post-treatment . Validation: Cross-validate computational predictions with mutagenesis studies (e.g., alanine scanning of predicted binding residues) .

Methodological Considerations for Stability and Reactivity

Q. How do the functional groups in this compound influence its chemical stability under varying pH conditions?

• Thiadiazole ring : Susceptible to hydrolysis under strongly acidic (pH < 3) or basic (pH > 10) conditions, leading to ring opening .
• Carboxamide group : Stable at physiological pH (6–8) but hydrolyzes in concentrated HCl or NaOH . Stability Testing: Conduct accelerated degradation studies (40°C, 75% RH) with HPLC monitoring to identify degradation products .

Q. What analytical techniques are critical for characterizing this compound’s reactivity in novel chemical reactions?

• NMR spectroscopy : Assign stereochemistry (e.g., E/Z configuration of the thiadiazole-ylidene group) via NOESY .
• High-resolution mass spectrometry (HRMS) : Confirm molecular formula (e.g., [M+H]⁺ ion at m/z 463.1528) .
• X-ray crystallography : Resolve 3D structure to guide SAR studies .